Cas no 33545-50-5 (5-ethoxy-1-methyl-2-Pyrrolidinone)

• Product Name: 5-ethoxy-1-methyl-2-Pyrrolidinone
• CAS No: 33545-50-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1111081
• PubChem ID: 12220374
• Update Time: 2025-04-20

5-ethoxy-1-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-1-methyl-2-Pyrrolidinone
• 1-methyl-5-ethoxy-2-pyrrolidinone
• DTXSID201300667
• 33545-50-5

• Inchi： 1S/C7H13NO2/c1-3-10-7-5-4-6(9)8(7)2/h7H,3-5H2,1-2H3
• InChI Key： RUZDSHPYGXPJFZ-UHFFFAOYSA-N
• SMILES： O(CC)C1CCC(N1C)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54